Cas no 158365-54-9 (7-Methoxy-naphthalene-1-carbonitrile)

7-Methoxy-naphthalene-1-carbonitrile Properties

Names and Identifiers

• 1-Naphthalenecarbonitrile,7-methoxy-
• 7-METHOXY-1-NAPHTHONITRILE
• 7-Methoxynaphthalene-1-carbonitrile
• 1-cyano-7-methoxynaphthalene
• 1-Cyano-7-methoxy-naphthalin
• 1-Naphthalenecarbonitrile,7-methoxy
• 7-methoxy-1-cyanonaphthalene
• 7-Methoxy-naphthalene-1-carbonitrile
• 7-METHOXY-1-NAPHTHONITRILE(WXG00191)
• AKOS006332474
• DTXSID60462948
• 1-Naphthalenecarbonitrile, 7-methoxy-
• SB33956
• MFCD09037978
• AS-53582
• FT-0723068
• A849746
• CS-0341692
• SCHEMBL3024523
• CTAKVWPTULZNMM-UHFFFAOYSA-N
• 158365-54-9
• P16718
• 7-Methoxy-1 -naphthonitrile
• +Expand

• MDL： MFCD09037978
• InChIKey： CTAKVWPTULZNMM-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H9NO/c1-14-11-6-5-9-3-2-4-10(8-13)12(9)7-11/h2-7H,1H3
• SMILES： COC1C=C2C(C=CC=C2C#N)=CC=1

Computed Properties

• Exact Mass: 183.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 183.068413911g/mol
• Heavy Atom Count: 14
• Complexity: 242
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 33Ų

Experimental Properties

• LogP: 2.72008
• PSA: 33.02000